Cas no 1531952-17-6 (5-bromo-2,4-difluorobenzenesulfinate)

• Product Name: 5-bromo-2,4-difluorobenzenesulfinate
• CAS No: 1531952-17-6
• MF: C₆H₄BrF₂NaO₂S
• MW: 281.050337791443
• CID: 5941370
• PubChem ID: 114287145
• Update Time: 2025-06-13

5-bromo-2,4-difluorobenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-difluorobenzenesulfinate
• EN300-722492
• SODIUM 5-BROMO-2,4-DIFLUOROBENZENE-1-SULFINATE
• 1531952-17-6
• SODIUM5-BROMO-2,4-DIFLUOROBENZENE-1-SULFINATE

• Inchi： 1S/C6H3BrF2O2S.Na.H/c7-3-1-6(12(10)11)5(9)2-4(3)8;;/h1-2H,(H,10,11);;
• InChI Key： KQRGZWACFYURLQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(Br)C(F)=CC=1F)(O)=O.[NaH]

Computed Properties

• Exact Mass: 277.88246g/mol
• Monoisotopic Mass: 277.88246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-bromo-2,4-difluorobenzenesulfinate

Recent Advances in the Application of 5-Bromo-2,4-difluorobenzenesulfinate (CAS: 1531952-17-6) in Chemical and Pharmaceutical Research

The compound 5-bromo-2,4-difluorobenzenesulfinate (CAS: 1531952-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique halogenated aromatic structure, has demonstrated promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its utility as a versatile building block for the synthesis of sulfonyl-containing compounds, which are pivotal in drug discovery and development.

One of the key areas of research involving 5-bromo-2,4-difluorobenzenesulfinate is its role in the synthesis of sulfonamides and sulfonate esters. These compounds are known for their broad pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this sulfinate in the preparation of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases such as glaucoma and cancer. The study reported high yields and excellent selectivity, underscoring the compound's potential in enzyme inhibition.

In addition to its applications in drug synthesis, 5-bromo-2,4-difluorobenzenesulfinate has been explored as a reagent in photoaffinity labeling (PAL) techniques. PAL is a powerful tool for studying protein-ligand interactions, and the incorporation of this sulfinate into photoactivatable probes has enabled researchers to achieve higher labeling efficiency and specificity. A recent preprint on bioRxiv detailed the development of a new class of PAL probes using 1531952-17-6, which exhibited superior stability and reactivity under physiological conditions compared to traditional aryl azides.

Another noteworthy advancement is the use of 5-bromo-2,4-difluorobenzenesulfinate in the field of chemical biology for the site-specific modification of biomolecules. Researchers have leveraged its reactivity to introduce sulfinate groups into proteins and peptides, enabling the study of post-translational modifications and protein-protein interactions. A 2024 publication in ACS Chemical Biology described a novel method for the chemoselective sulfination of cysteine residues using this compound, which could pave the way for new strategies in targeted drug delivery and bioconjugation.

Despite these promising developments, challenges remain in the large-scale production and application of 5-bromo-2,4-difluorobenzenesulfinate. Issues such as stability under storage conditions and the need for optimized synthetic protocols are areas of active investigation. However, ongoing research efforts, including computational modeling and high-throughput screening, are expected to address these limitations and further expand the compound's utility in pharmaceutical and chemical research.

In conclusion, 5-bromo-2,4-difluorobenzenesulfinate (CAS: 1531952-17-6) represents a valuable tool in modern chemical and pharmaceutical research. Its versatility in drug synthesis, photoaffinity labeling, and biomolecule modification highlights its potential to drive innovation in therapeutic development and biological studies. Future research will likely focus on refining its applications and overcoming current challenges, solidifying its role as a key reagent in the field.